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Compound of Interest

Compound Name: 2-Chloro-2-methylpentane

Cat. No.: B1597335 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the boiling and melting points of 2-
Chloro-2-methylpentane, including detailed experimental protocols for their determination.

The physical properties of haloalkanes are critical for their application in organic synthesis and

pharmaceutical development, influencing reaction conditions, purification methods, and

formulation strategies.

Core Physical Properties
2-Chloro-2-methylpentane is a tertiary alkyl halide. Its physical characteristics are primarily

dictated by intermolecular forces, including London dispersion forces and dipole-dipole

interactions arising from the polar carbon-chlorine bond. The values for its key physical

properties are summarized below.

Property Value Source(s)

Boiling Point 111 - 114.4 °C at 760 mmHg [1][2][3][4]

Melting Point -35.1 °C (estimated) [2][5]

Molecular Formula C₆H₁₃Cl [1][4]

Molecular Weight 120.62 g/mol [1][2]

Density 0.86 g/cm³ [1][2][4]
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In-Depth Analysis of Physical Properties
The physical properties of haloalkanes are significantly influenced by molecular structure.

Compared to their parent alkanes, haloalkanes exhibit higher boiling points due to increased

molecular weight and polarity, which lead to stronger intermolecular van der Waals forces and

dipole-dipole interactions.[6][7][8]

Boiling Point: The boiling point of 2-Chloro-2-methylpentane is reported in the range of

111°C to 114.4°C.[1][2][3][4] As a tertiary haloalkane, its branched structure results in a more

compact, spherical shape compared to its straight-chain isomer, 1-chlorohexane. This

branching reduces the available surface area for intermolecular contact, leading to weaker

van der Waals forces and a consequently lower boiling point than less branched isomers.[6]

Melting Point: The melting point for 2-Chloro-2-methylpentane is an estimated value of

-35.1°C.[2][5] The melting point is determined by the energy required to overcome the forces

holding the molecules in a crystal lattice. Factors such as molecular symmetry and packing

efficiency in the solid state play a crucial role.

Experimental Protocols
Accurate determination of boiling and melting points is fundamental for compound identification

and purity assessment.[9]

This method relies on heating a small sample in a capillary tube and observing the temperature

range over which it transitions from a solid to a liquid. Impurities typically depress the melting

point and broaden the melting range.[9][10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)

Glass capillary tubes (sealed at one end)

Sample of 2-Chloro-2-methylpentane (solidified)

Mortar and pestle (if sample needs to be pulverized)

Procedure:
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Sample Preparation: Ensure the sample is completely dry and finely powdered. Introduce a

small amount of the solidified 2-Chloro-2-methylpentane into the open end of a capillary

tube. The sample should be compacted to a height of 2-3 mm at the bottom of the tube.

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): First, perform a rapid heating to find an approximate melting

range. This allows for a more precise measurement in the subsequent steps.

Accurate Determination: Using a new sample, heat the block rapidly to about 15-20°C below

the approximate melting point. Then, decrease the heating rate to 1-2°C per minute.

Observation: Record the temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2). The melting point is

reported as the range T1-T2. A pure compound will exhibit a sharp melting range of 0.5-

1.5°C.[9]

This method is suitable for small volumes of liquid and involves observing the temperature at

which the liquid's vapor pressure equals the atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Rubber band or wire for attaching the tube to the thermometer

Procedure:

Sample Preparation: Add 0.5-1 mL of 2-Chloro-2-methylpentane to the small test tube.
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Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band, ensuring the

bottom of the test tube is level with the thermometer bulb. Immerse the assembly in the

heating bath.

Heating: Heat the bath gradually. As the temperature rises, air trapped in the capillary tube

will slowly bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube. This indicates the liquid has reached its boiling point.

Temperature Reading: Remove the heat source and allow the apparatus to cool slowly. The

boiling point is the temperature at which the bubbling ceases and the liquid just begins to

enter the capillary tube. Record this temperature. For accuracy, also record the atmospheric

pressure.[11]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for characterizing a chemical sample

based on its physical properties.
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Sample Characterization Workflow

Unknown Liquid Sample
(Presumed 2-Chloro-2-methylpentane)

Determine Boiling Point
(Micro Method)

Determine Melting Point
(Capillary Method on Solidified Sample)

Compare with Literature Values
(Boiling Point: 111-114.4°C

Melting Point: ~ -35°C)

Properties Match Properties Mismatch

 if out of range

Assess Purity

Identity Confirmed
Purity Assessed

 if sharp range

Further Analysis Required
(e.g., NMR, GC-MS)

Click to download full resolution via product page

Logical workflow for the physical characterization of a chemical sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1597335?utm_src=pdf-body-img
https://www.benchchem.com/product/b1597335?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. alfa-chemistry.com [alfa-chemistry.com]

2. 2-CHLORO-2-METHYLPENTANE CAS#: 4325-48-8 [m.chemicalbook.com]

3. 2-chloro-2-methylpentane [stenutz.eu]

4. 2-chloro-2-methylpentane | CAS#:4325-48-8 | Chemsrc [chemsrc.com]

5. 2-CHLORO-2-METHYLPENTANE | 4325-48-8 [chemicalbook.com]

6. CK12-Foundation [flexbooks.ck12.org]

7. testbook.com [testbook.com]

8. embibe.com [embibe.com]

9. chem.ucalgary.ca [chem.ucalgary.ca]

10. jan.ucc.nau.edu [jan.ucc.nau.edu]

11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Chloro-2-methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597335#boiling-point-and-melting-point-of-2-chloro-
2-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

